Cas no 1781557-07-0 (1-amino-4,4,4-trifluoro-2-methylbutan-2-ol)

• Product Name: 1-amino-4,4,4-trifluoro-2-methylbutan-2-ol
• CAS No: 1781557-07-0
• MF: C₅H₁₀F₃NO
• MW: 157.134212017059
• CID: 6275897
• PubChem ID: 84763790
• Update Time: 2025-06-08

1-amino-4,4,4-trifluoro-2-methylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-4,4,4-trifluoro-2-methylbutan-2-ol
• OJBRZJIVULODEY-UHFFFAOYSA-N
• 1781557-07-0
• EN300-1932778

• Inchi： 1S/C5H10F3NO/c1-4(10,3-9)2-5(6,7)8/h10H,2-3,9H2,1H3
• InChI Key： OJBRZJIVULODEY-UHFFFAOYSA-N
• SMILES： FC(CC(C)(CN)O)(F)F

Computed Properties

• Exact Mass: 157.07144843g/mol
• Monoisotopic Mass: 157.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-amino-4,4,4-trifluoro-2-methylbutan-2-ol

Professional Introduction to 1-amino-4,4,4-trifluoro-2-methylbutan-2-ol (CAS No. 1781557-07-0)

1-amino-4,4,4-trifluoro-2-methylbutan-2-ol is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1781557-07-0, has garnered attention due to its potential applications in various biochemical and medicinal chemistry contexts. The presence of multiple fluorine atoms and an amine group makes it a versatile intermediate in the synthesis of more complex molecules.

The molecular structure of 1-amino-4,4,4-trifluoro-2-methylbutan-2-ol consists of a four-carbon chain with a trifluoromethyl group at the fourth carbon and an amine functional group at the first carbon. This configuration imparts specific electronic and steric properties that are highly valuable in drug design and development. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity in pharmaceutical compounds.

In recent years, there has been a growing interest in fluorinated compounds due to their favorable pharmacokinetic profiles. The introduction of fluorine atoms into organic molecules can lead to improved bioavailability, reduced metabolic degradation, and enhanced lipophilicity. This has made fluorinated compounds increasingly important in the development of new drugs. The study of 1-amino-4,4,4-trifluoro-2-methylbutan-2-ol falls within this broader trend, as researchers explore its potential as a building block for more complex pharmacological agents.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of bioactive molecules. The amine group provides a site for further functionalization, allowing chemists to attach various pharmacophores and develop novel therapeutic agents. For instance, researchers have investigated its use in the synthesis of fluorinated analogs of existing drugs, aiming to improve their efficacy and reduce side effects.

The trifluoromethyl group also contributes to the unique properties of 1-amino-4,4,4-trifluoro-2-methylbutan-2-ol. This moiety is known to increase the lipophilicity of molecules, which can enhance their ability to cross biological membranes. This property is particularly important for drugs that need to reach their target sites within the body efficiently. Additionally, the electron-withdrawing nature of the trifluoromethyl group can influence the reactivity and selectivity of chemical reactions involving this compound.

Recent studies have highlighted the potential applications of this compound in the field of medicinal chemistry. For example, researchers have explored its use as an intermediate in the synthesis of protease inhibitors, which are crucial for treating diseases such as HIV and cancer. The unique structural features of 1-amino-4,4,4-trifluoro-2-methylbutan-2-ol make it an attractive candidate for developing new inhibitors with improved potency and selectivity.

The compound has also been studied for its role in material science applications. Fluorinated compounds are known for their thermal stability and resistance to chemical degradation, making them suitable for use in high-performance materials. Researchers have investigated the potential use of derivatives of 1-amino-4,4,4-trifluoro-2-methylbutan-2-ol in coatings that require extreme durability and chemical resistance.

In conclusion, 1-amino-4,4,4-trifluoro-2-methylbutan-2-ol (CAS No. 1781557-07-0) is a multifaceted compound with significant potential in both pharmaceutical and material science applications. Its unique structural features make it a valuable intermediate for synthesizing complex molecules with enhanced biological activity. As research continues to uncover new applications for fluorinated compounds, 1-amino-4,4,4-trifluoro-2-methylbutan-2-ol is poised to play an increasingly important role in these fields.